Cas no 88023-78-3 (Benzene, 1-[(chloromethoxy)methyl]-4-methoxy-)

• Product Name: Benzene, 1-[(chloromethoxy)methyl]-4-methoxy-
• CAS No: 88023-78-3
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 647979
• PubChem ID: 10921254
• Update Time: 2025-05-21

Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(chloromethoxy)methyl]-4-methoxy-
• 1-[(chloromethoxy)methyl]-4-methoxyBenzene
• 4-Methoxybenzyloxymethylchloride
• EN300-761496
• 4-[(Chloromethoxy)methyl]anisole
• SCHEMBL2624069
• 4-methoxybenzyloxymethyl chloride
• chloromethyl 4-methoxybenzyl ether
• 1-((Chloromethoxy)methyl)-4-methoxybenzene
• 1-(chloromethoxymethyl)-4-methoxybenzene
• AKOS017518848
• FT-0713470
• DNZXMWKFPMIKRG-UHFFFAOYSA-N
• MFCD17013551
• 4-methoxybenzyl chloromethyl ether
• SY309352
• CS-0303001
• 88023-78-3
• FT-0725329

• Inchi： 1S/C9H11ClO2/c1-11-9-4-2-8(3-5-9)6-12-7-10/h2-5H,6-7H2,1H3
• InChI Key： DNZXMWKFPMIKRG-UHFFFAOYSA-N
• SMILES： ClCOCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-[(chloromethoxy)methyl]-4-methoxy-

Comprehensive Overview of Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- (CAS No. 88023-78-3)

Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- (CAS No. 88023-78-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring a chloromethoxy and methoxy substituents on a benzene ring, is often utilized as an intermediate in the synthesis of more complex molecules. Its versatility and reactivity make it a valuable asset in research laboratories and industrial applications.

One of the key features of Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- is its role in the development of advanced materials. Researchers are increasingly exploring its potential in creating polymers and coatings with enhanced properties, such as improved thermal stability and chemical resistance. This aligns with the growing demand for high-performance materials in sectors like electronics, automotive, and aerospace. The compound's ability to act as a building block for tailored molecular architectures makes it a subject of ongoing study.

In recent years, the scientific community has shown a heightened interest in sustainable chemistry and green synthesis. Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- has been examined for its potential in eco-friendly chemical processes. For instance, its derivatives are being investigated as catalysts or reagents in reactions that minimize waste and reduce energy consumption. This aligns with global trends toward environmentally benign manufacturing practices, a topic frequently searched by professionals and academics alike.

The compound's structural motifs also make it relevant in the field of pharmaceutical research. While not directly used in drug formulations, its derivatives have been explored for their bioactivity. This has led to inquiries about its potential in drug discovery, particularly in the design of novel therapeutic agents. Questions such as "How is Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- used in medicinal chemistry?" are common among researchers, reflecting its niche yet impactful role.

From an analytical perspective, Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are often employed to characterize its purity and structure. These methods are critical for ensuring the compound's suitability in high-precision applications, a topic of interest for quality control professionals and analytical chemists.

Another area of relevance is the compound's stability and storage conditions. Proper handling and storage are essential to maintain its integrity, especially given its reactive functional groups. This aspect is frequently searched by laboratory technicians and procurement specialists who seek guidelines on best practices for handling such compounds.

In summary, Benzene, 1-[(chloromethoxy)methyl]-4-methoxy- (CAS No. 88023-78-3) is a multifaceted compound with applications spanning material science, sustainable chemistry, and pharmaceutical research. Its unique properties and versatility continue to make it a subject of scientific inquiry and industrial interest. As research progresses, its potential in emerging fields is likely to expand, further solidifying its importance in modern chemistry.